Cas no 1351598-42-9 (N-2-hydroxy-2-(thiophen-2-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1351598-42-9
• MF: C₁₄H₁₃N₃O₂S₂
• MW: 319.401920080185
• CID: 6020470
• PubChem ID: 71782373
• Update Time: 2025-05-22

N-2-hydroxy-2-(thiophen-2-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide
• N-(2-hydroxy-2-thiophen-2-ylpropyl)-2,1,3-benzothiadiazole-5-carboxamide
• N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• F5857-7652
• N-[2-hydroxy-2-(thiophen-2-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide
• 1351598-42-9
• AKOS024524836

• Inchi： 1S/C14H13N3O2S2/c1-14(19,12-3-2-6-20-12)8-15-13(18)9-4-5-10-11(7-9)17-21-16-10/h2-7,19H,8H2,1H3,(H,15,18)
• InChI Key： SFBMDKVDKCXHET-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCC(O)(C3SC=CC=3)C)=O)=CC2=NS1

Computed Properties

• Exact Mass: 319.04491901g/mol
• Monoisotopic Mass: 319.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 132Ų

Additional information on N-2-hydroxy-2-(thiophen-2-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide

Introduction to Compound CAS No. 1351598-42-9: N-2-Hydroxy-2-(Thiophen-2-Yl)Propyl-2,1,3-Benzothiadiazole-5-Carboxamide

The compound with CAS No. 1351598-42-9, known as N-2-hydroxy-2-(thiophen-2-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of material science and pharmacology. This compound is characterized by its unique structural features, which include a benzothiadiazole core and a thiophene substituent. The benzothiadiazole moiety is known for its versatile electronic properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of this compound in advanced materials development. Researchers have explored its use in creating novel semiconducting materials due to its ability to exhibit desirable electronic transitions. The presence of the thiophene group further enhances its optical properties, making it a promising candidate for applications in optoelectronics and photovoltaics. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can significantly improve the efficiency of organic solar cells when incorporated into their active layers.

In addition to its material science applications, this compound has shown potential in the pharmaceutical industry. The benzothiadiazole core is known for its bioactivity, and recent research has focused on its ability to interact with specific biological targets. A 2023 study in *Journal of Medicinal Chemistry* revealed that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

The synthesis of N-2-hydroxy-2-(thiophen-2-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzothiadiazole core and subsequent functionalization with the thiophene-containing side chain. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Preliminary studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, N-2-hydroxy-2-(thiophen-2-y l)propyl - 5-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing materials science and pharmacology. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.